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Compound of Interest

Compound Name: Ret-IN-17

Cat. No.: B12418699 Get Quote

Technical Support Center: Ret-IN-17
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of Ret-IN-17, also

known as YAP-TEAD Inhibitor 1 (Peptide 17). Adherence to these guidelines is critical for

maintaining the compound's stability and ensuring experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for Ret-IN-17 powder?

A1: Ret-IN-17 powder should be stored at -20°C for long-term stability. Under these conditions,

the product is stable for up to 3 years.[1][2]

Q2: How should I store Ret-IN-17 after dissolving it in a solvent?

A2: Once dissolved, it is recommended to aliquot the stock solution into single-use volumes to

avoid repeated freeze-thaw cycles.[1][2] These aliquots should be stored in tightly sealed vials

at -80°C for up to one year or at -20°C for up to one month.[1][3]

Q3: In which solvent should I dissolve Ret-IN-17?

A3: Ret-IN-17 is soluble in DMSO at a concentration of 100 mg/mL.[1] It is important to use

fresh, moisture-free DMSO, as absorbed moisture can reduce the solubility of the compound.

[1]
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Q4: My vial of Ret-IN-17 powder arrived at room temperature. Is it still viable?

A4: While the recommended long-term storage is at -20°C, many compounds, including

peptides like Ret-IN-17, are stable at warmer temperatures for short periods, such as during

shipping.[4][5] For optimal long-term stability, it should be transferred to a -20°C freezer upon

receipt.

Q5: The vial appears to be empty. Is there a problem with my order?

A5: If you have ordered a small quantity of Ret-IN-17, it may appear as a thin film or may not

be easily visible in the vial. Before use, ensure any powder that may have been dislodged

during shipping has settled to the bottom of the vial by gently tapping it.[2]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving Ret-IN-17
1. Use of old or hydrated

DMSO. 2. Insufficient mixing.

1. Use fresh, anhydrous

DMSO.[1] 2. Vortex or sonicate

the solution to aid dissolution.

[2]

Precipitate forms in stock

solution after freezing

1. Supersaturated solution. 2.

Repeated freeze-thaw cycles.

1. Gently warm the solution

and vortex to redissolve.

Consider preparing a slightly

less concentrated stock

solution. 2. Ensure the stock

solution is aliquoted to

minimize freeze-thaw cycles.

[1][2]

Inconsistent experimental

results

1. Degradation of Ret-IN-17

due to improper storage. 2.

Inaccurate concentration of

stock solution.

1. Review storage conditions

and duration. If stored

improperly, obtain a new vial.

2. Re-evaluate the preparation

of the stock solution, ensuring

complete dissolution.

Reduced compound activity

1. Stock solution stored for

longer than the recommended

duration. 2. Multiple freeze-

thaw cycles of the stock

solution.

1. Prepare a fresh stock

solution from powder. 2.

Always use a fresh aliquot for

each experiment.

Quantitative Data Summary
Long-Term Storage Recommendations for Ret-IN-17
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Form
Storage

Temperature
Duration Notes

Powder -20°C 3 years
Store in a tightly

sealed vial.[1][2]

In Solvent (e.g.,

DMSO)
-80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

In Solvent (e.g.,

DMSO)
-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1][3]

Solubility of Ret-IN-17
Solvent Concentration

DMSO 100 mg/mL (49.5 mM)[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution of Ret-IN-17 in DMSO:

Acclimatization: Allow the vial of Ret-IN-17 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of fresh, anhydrous

DMSO to the vial to achieve a final concentration of 10 mM. For example, to a 1 mg vial of

Ret-IN-17 (Molecular Weight: ~2020 g/mol ), add approximately 49.5 µL of DMSO.

Dissolution: Vortex the vial until the powder is completely dissolved. Gentle warming or brief

sonication can be used to aid dissolution if necessary.

Aliquoting and Storage: Dispense the stock solution into single-use, tightly sealed vials.

Store these aliquots at -80°C for up to one year or at -20°C for up to one month.
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Experimental Workflow for Ret-IN-17 Handling
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Caption: Workflow for the proper handling and storage of Ret-IN-17.
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Caption: Ret-IN-17 inhibits the interaction between YAP and TEAD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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